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Compound of Interest

Compound Name: 4-Octylbenzoic acid

Cat. No.: B1265468

An In-depth Technical Guide to the Health and Safety of 4-Octylbenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 4-
Octylbenzoic acid. It is intended for informational purposes for a technical audience and is not
a substitute for a formal risk assessment or the guidance of a qualified safety professional.
Always consult the most current Safety Data Sheet (SDS) from your supplier before handling
this chemical.

Chemical Identification

4-Octylbenzoic acid is an aromatic carboxylic acid with an octyl group attached at the para
position of the benzoic acid ring.[1] This structure, featuring a long hydrophobic alkyl chain and
a hydrophilic carboxylic acid group, makes it a subject of interest in materials science and
organic synthesis.[1]
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Identifier

Value

Chemical Name

4-Octylbenzoic acid

Synonyms 4-n-Octylbenzoic acid, p-Octylbenzoic acid[1]
CAS Number 3575-31-3[2][3]
EC Number 222-692-5[2]

Molecular Formula

C15H2202[2][3][4]

Molecular Weight

234.33 g/mol [4]

Hazard Identification and GHS Classification

4-Octylbenzoic acid is classified as hazardous under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.1200).[5] The GHS classification is based on its potential to cause
acute oral toxicity, serious eye irritation, and respiratory irritation.[2][6]

GHS Classification Summary

Classification

Category Hazard Statement

Acute Toxicity, Oral

Category 4 H302: Harmful if swallowed[2]

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2 / 2A o
Irritation irritation[2][7]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[2]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]

Label Elements
 Signal Word: Warning[6][7]

e Hazard Pictograms:

o GHSO07 (Exclamation Mark)
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 Precautionary Statements:

o Prevention: P261 (Avoid breathing dust), P264 (Wash hands and skin thoroughly after
handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear
protective gloves/eye protection/face protection).[2][8]

o Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if
you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several
minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[5][9]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[5][9]

Hazard Communication

Hazard Identification Process Precautionary Statements:
P261, P280, P301+P312, etc.

Physical Data GHS Classification
(e.g., Solid, Dust Potential)

T Hazard Statements:
H302, H319, H335, H315

L Hazard Classification

. ) - Acute Tox. 4 (Oral)
Toxicological Data - Eye Irrit, 2

LD50, Irritation Studies
( ) - STOT SE 3 (Resp.) 3 Signal Word:
- Skin Irrit. 2 l 'Warning'

Chemical Properties

(e.g., Acidity, Reactivity)
Pictogram: GHS07
(Exclamation Mark)

Click to download full resolution via product page

Caption: Logical workflow for GHS hazard classification of 4-Octylbenzoic acid.

First-Aid Measures
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Prompt and appropriate first-aid measures are crucial in case of exposure. Medical personnel
should be made aware of the material involved and take precautions to protect themselves.[2]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Get medical attention.[2][5]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.[2][5]

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[5] If not breathing, give artificial respiration.[2] Call a POISON CENTER or doctor
if you feel unwell.[5]

 Ingestion: Clean mouth with water and rinse. Call a POISON CENTER or doctor if you feel
unwell.[2][5]

Exposure to
4-Octylbenzoic Acid

Route of Exposure
\ \

\ 4 \

Eye Contact Skin Contact Inhalation Ingestion --‘ Inestion
Immediate Actions
v v " P
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. : Keep at rest. Give artificial Rinse mouth with water.
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Caption: First-aid workflow for different routes of exposure.
Fire-Fighting and Accidental Release Measures
4.1 Fire-Fighting Measures

o Suitable Extinguishing Media: Water spray, carbon dioxide (CO3z), dry chemical, or chemical
foam.[5][10]

e Specific Hazards: The substance is combustible.[7] When heated to decomposition, it may
emit acrid smoke and irritating fumes.[4][11] Hazardous combustion products include carbon
monoxide (CO) and carbon dioxide (CO2).[5]

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2][5]

4.2 Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation.[5] Use personal protective equipment as
required. Avoid breathing dust and prevent contact with skin and eyes.[5][8]

» Environmental Precautions: Do not let the chemical enter the environment or drains.[5]

e Methods for Containment and Cleanup: Use dry cleanup procedures to avoid dust formation.
[12] Sweep up and shovel the material into suitable, labeled containers for disposal.[3][5]

Handling, Storage, and Exposure Controls

5.1 Handling

Handle in accordance with good industrial hygiene and safety practices.[5] Avoid contact with
skin and eyes and do not breathe dust.[5] Wash hands thoroughly after handling.[5] Ensure
eyewash stations and safety showers are close to the workstation.[5][6]

5.2 Storage
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][10] Store away from
incompatible materials such as strong oxidizing agents.[5][10]

5.3 Exposure Controls and Personal Protection

e Engineering Controls: Use only outdoors or in a well-ventilated area.[5] Local exhaust
ventilation may be necessary to control dust.[13]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles (conforming to
EN166 or OSHA 29 CFR 1910.133).[2][5][6]

o Hand Protection: Wear appropriate protective gloves.[2][6][10]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.
[21[6][10]

o Respiratory Protection: For nuisance levels of dust, a type N95 (US) or type P1 (EN 143)
dust mask may be used.[13] Under normal use conditions, respiratory protection is not
typically required.[2][6]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4-Octylbenzoic
acid.
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Property Value Source(s)
Physical State Solid, white needles or powder  [4][7][11]
Odor No information available [6]

Melting Point 97-98 °C [4][11]
Boiling Point 361.43 °C (estimate) [41[14]
Water Solubility Insoluble [4115][11]

Soluble in methanol, hot
Other Solubilities hexane, hot ethanol, 2- [41[11][14]

propanol, and toluene

Density 1.002 g/cm? (estimate) [41[14]

pKa 4.36 + 0.10 (Predicted) [4][14]

Stability and Reactivity

o Reactivity: No specific reactivity hazards are known.
e Chemical Stability: Stable under recommended storage conditions.
» Incompatible Materials: Strong oxidizing agents.[5]

e Hazardous Decomposition Products: Under fire conditions, forms carbon monoxide (CO) and
carbon dioxide (CO2).[5]

Toxicological Information

The toxicological properties of 4-Octylbenzoic acid have not been fully investigated.[2][5] The
available data is limited.

Acute Toxicity Data
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Route Species Test Value Source(s)

Intravenous Mouse LDso 56 mg/kg [41[14]
Harmful if

Oral - Category 4 [2]
swallowed

Experimental Protocols

Detailed experimental protocols for the cited toxicological studies are not available in the
reviewed sources. The LDso value is referenced from the RTECS database (entry DH5945000),
which is a compendium of toxicity data.[4] A typical intravenous LDso study involves
administering graded doses of the substance directly into the bloodstream of an animal model
(in this case, mice) to determine the dose that is lethal to 50% of the test population. However,
specifics such as the vehicle, concentration, and observation period for this particular study are
not provided.

Summary of Health Effects

o Skin Corrosion/Irritation: Causes skin irritation.[7]

e Serious Eye Damage/Irritation: Causes serious eye irritation.[2][7]

o Respiratory/Skin Sensitization: No data available.[2]

e Germ Cell Mutagenicity: No data available.[2]

« Carcinogenicity: No data available to indicate it is a carcinogen.[2][5]
o Reproductive Toxicity: No data available.[2]

o Specific Target Organ Toxicity (STOT) - Single Exposure: May cause respiratory system
irritation.[2]

» Specific Target Organ Toxicity (STOT) - Repeated Exposure: No data available.[2]

e Aspiration Hazard: Not applicable.[2]
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Ecological and Disposal Information

9.1 Ecological Information

» Ecotoxicity: Do not empty into drains.[5] The environmental impact has not been fully
investigated.

» Persistence and Degradability: The substance is insoluble in water, suggesting it is not likely
to be mobile in the environment.[5]

e Bioaccumulation: No information available.[5]
9.2 Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[5] Disposal should be in accordance with all applicable federal, state, and local
environmental regulations.[10] It may be possible to dissolve the material in a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[10]

Transport and Regulatory Information

e DOT/TDG /IATA/IMDG/IMO: Not regulated.[5]
e TSCA: This substance is listed on the TSCA inventory.[4]
o EINECS: Listed under number 222-692-5.[2][6]

 California Proposition 65: This product does not contain any Proposition 65 chemicals.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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